Cas no 2138043-73-7 (N,4-dimethyl-3-phenylcyclohexan-1-amine)

• Product Name: N,4-dimethyl-3-phenylcyclohexan-1-amine
• CAS No: 2138043-73-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6089442
• PubChem ID: 165491951
• Update Time: 2025-06-12

N,4-dimethyl-3-phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158286
• 2138043-73-7
• N,4-dimethyl-3-phenylcyclohexan-1-amine

• Inchi： 1S/C14H21N/c1-11-8-9-13(15-2)10-14(11)12-6-4-3-5-7-12/h3-7,11,13-15H,8-10H2,1-2H3
• InChI Key： AXRWNECQVYFYPG-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on N,4-dimethyl-3-phenylcyclohexan-1-amine

Introduction to N,4-dimethyl-3-phenylcyclohexan-1-amine (CAS No. 2138043-73-7)

N,4-dimethyl-3-phenylcyclohexan-1-amine (CAS No. 2138043-73-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclohexane core substituted with methyl and phenyl groups, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The molecular structure of N,4-dimethyl-3-phenylcyclohexan-1-amine incorporates a tertiary amine group at the 1-position, which is flanked by two methyl groups at the 4-position and a phenyl ring at the 3-position. This arrangement contributes to its potential role as a key intermediate in the synthesis of more complex molecules.

The synthesis of N,4-dimethyl-3-phenylcyclohexan-1-amine involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone or its derivatives. The introduction of the phenyl group at the 3-position and the methyl groups at the 4-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired substitution pattern. The efficiency of these synthetic routes is crucial for large-scale production and further derivatization.

In recent years, N,4-dimethyl-3-phenylcyclohexan-1-amine has been explored for its potential biological activity. Preliminary studies suggest that this compound may exhibit properties relevant to neurological and cardiovascular applications. The presence of a tertiary amine moiety in its structure suggests that it could interact with various biological targets, including enzymes and receptors. Furthermore, the aromatic phenyl ring may contribute to hydrophobic interactions, influencing its solubility and bioavailability.

One of the most intriguing aspects of N,4-dimethyl-3-phenylcyclohexan-1-amine is its potential as a scaffold for drug discovery. Researchers have been investigating its derivatives to identify novel compounds with enhanced pharmacological profiles. For instance, modifications at the methyl or phenyl substituents could lead to compounds with improved binding affinity or selectivity for specific targets. This approach aligns with current trends in medicinal chemistry where structure-based drug design plays a pivotal role.

The pharmacokinetic properties of N,4-dimethyl-3-phenylcyclohexan-1-amine are also under scrutiny. Studies have begun to evaluate its metabolic stability, distribution patterns, and excretion pathways in vivo. These parameters are critical for determining its suitability for therapeutic applications. Additionally, computational modeling techniques have been utilized to predict how this compound might behave within biological systems, providing valuable insights before experimental validation.

Recent advancements in analytical chemistry have enabled more precise characterization of N,4-dimethyl-3-phenylcyclohexan-1-amine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm molecular structure and purity. These tools have also facilitated the identification of impurities or degradation products, ensuring that only high-quality material is used in subsequent studies.

The potential applications of N,4-dimethyl-3-phenylcyclohexan-1-amine extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique structural features make it a versatile building block for synthesizing more complex molecules with tailored properties. For example, derivatives of this compound could be designed to interact with specific enzymes or receptors in plants, offering new avenues for crop protection.

As research continues to unfold, the significance of N,4-dimethyl-3-phenylcyclohexan-1-amine is likely to grow further. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential. By combining experimental data with computational predictions, scientists can accelerate the discovery process and bring new therapeutic agents to fruition.

In conclusion,N,4-dimethyl--phenylcyclohexan--amine (CAS No. 21380--73--7) represents a fascinating compound with diverse applications in chemical biology and drug development. Its structural features offer opportunities for innovation across multiple disciplines. With ongoing research efforts focused on understanding its biological activity and pharmacokinetic behavior, this molecule is poised to make significant contributions to future advancements in medicine.